Cas no 55904-84-2 (3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide)

3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide structure
55904-84-2 structure
Product Name:3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide
CAS No:55904-84-2
MF:C6H10N2O4S
MW:206.219600200653
MDL:MFCD18432413
CID:350299
PubChem ID:11217995
Update Time:2025-04-19

3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide
    • 1,2,5-Thiadiazole, 3,4-diethoxy-, 1,1-dioxide
    • 3,4-diethoxy-1,2,5-thiadiazole 1,1-dioxide
    • WZMXSPCYRSRMJT-UHFFFAOYSA-N
    • VZ25500
    • diethoxy-1??,2,5-thiadiazole-1,1-dione
    • W6979
    • ST24028182
    • diethoxy-1$l^{6},2,5-thiadiazole-1,1-dione
    • 3,4-di
    • AKOS015920002
    • SY045755
    • DS-14180
    • FT-0746434
    • CS-W019056
    • 3,4-diethyloxy-1,1-dioxo-1,2,5-thiadiazole
    • MFCD18432413
    • 55904-84-2
    • AMY15747
    • 3,4-Diethoxy-[1,2,5]thiadiazole-1,1-dioxide
    • SCHEMBL2058933
    • DTXSID30459067
    • DB-072066
    • MDL: MFCD18432413
    • Inchi: 1S/C6H10N2O4S/c1-3-11-5-6(12-4-2)8-13(9,10)7-5/h3-4H2,1-2H3
    • InChI Key: WZMXSPCYRSRMJT-UHFFFAOYSA-N
    • SMILES: S1(N=C(C(=N1)OCC)OCC)(=O)=O

Computed Properties

  • Exact Mass: 206.0362
  • Monoisotopic Mass: 206.03612798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.7
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.45
  • Melting Point: 178-180 ºC
  • Boiling Point: 267 ºC
  • Flash Point: 116 ºC
  • PSA: 78.38

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